Cas no 1332529-58-4 ((2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride)

(2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride is a chemically synthesized small-molecule compound featuring a 1,2,4-oxadiazole core substituted with a 2,5-dimethylphenoxymethyl group and an ethylmethylamine side chain, presented as its hydrochloride salt. This structure confers stability and enhanced solubility, making it suitable for research applications in medicinal chemistry and pharmacology. The oxadiazole moiety is known for its bioisosteric properties, often contributing to improved binding affinity in target interactions. The hydrochloride form ensures consistent handling and storage. Potential applications include investigations into receptor modulation or enzyme inhibition, though further studies are required to fully characterize its pharmacological profile. The compound is supplied with analytical documentation to support research reproducibility.

(2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride structure

1332529-58-4 structure

Product Name:(2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride

CAS No:1332529-58-4

MF:C₁₄H₂₀ClN₃O₂

MW:297.780502319336

CID:4695036

Update Time:2025-05-27

(2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2-{5-[(2,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
- 2-(5-((2,5-Dimethylphenoxy)methyl)-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride
- (2-(5-[(2,5-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl)ethyl)methylamine hydrochloride
- {2-[5-(2,5-dimethylphenoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}(methyl)amine hydrochloride
- (2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
- Inchi： 1S/C14H19N3O2.ClH/c1-10-4-5-11(2)12(8-10)18-9-14-16-13(17-19-14)6-7-15-3;/h4-5,8,15H,6-7,9H2,1-3H3;1H
- InChI Key： BGFMVEFENFAMLL-UHFFFAOYSA-N
- SMILES： Cl.O(CC1=NC(CCNC)=NO1)C1C=C(C)C=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 265
Topological Polar Surface Area: 60.2

(2-{5-(2,5-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D050200-250mg	(2-{5-[(2,5-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride	1332529-58-4	250mg	$ 185.00	2022-06-06
TRC	D050200-500mg	(2-{5-[(2,5-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride	1332529-58-4	500mg	$ 300.00	2022-06-06
TRC	D050200-1000mg	(2-{5-[(2,5-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride	1332529-58-4	1g	$ 480.00	2022-06-06